Cas no 2171194-66-2 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbut-2-enoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbut-2-enoic acid
• CAS No: 2171194-66-2
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5907273
• PubChem ID: 165810766
• Update Time: 2025-05-22

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbut-2-enoic acid
• EN300-1571105
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-methylbut-2-enoic acid
• 2171194-66-2

• Inchi： 1S/C24H26N2O6/c1-15(23(28)29)11-12-25-22(27)21(14-31-2)26-24(30)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-11,20-21H,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/b15-11+/t21-/m0/s1
• InChI Key： JPJQZLHHQNJLLX-GLHYLFFDSA-N
• SMILES： O(C(N[C@H](C(NC/C=C(/C(=O)O)\C)=O)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbut-2-enoic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbut-2-enoic Acid: A Comprehensive Overview

The compound with CAS No. 2171194-66-2, known as 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbut-2-enoic acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug development. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methoxypropanamide moiety, and a methylbutenoic acid component. These structural features make it a valuable intermediate in the synthesis of peptide-based drugs and other bioactive molecules.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to prevent unwanted side reactions during the assembly of complex molecules. Its presence in this compound underscores its role as an intermediate in peptide synthesis, where precise control over the reactivity of amino groups is essential. The methoxypropanamide portion of the molecule adds further functional complexity, potentially contributing to solubility and stability properties that are critical in pharmaceutical applications.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in the development of targeted therapies. For instance, studies have demonstrated that molecules incorporating Fmoc groups can be efficiently incorporated into peptide libraries, enabling high-throughput screening for potential drug candidates. Additionally, the methylbutenoic acid component may play a role in modulating the pharmacokinetic properties of the compound, such as absorption and bioavailability.

From an analytical perspective, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods allow for precise determination of the molecular structure and confirm the stereochemistry at the (2S) configuration, which is critical for biological activity. Recent improvements in these analytical techniques have further enhanced our ability to study such complex molecules with high precision.

In terms of synthesis, this compound is typically prepared through a multi-step process involving carefully controlled reactions to introduce each functional group. The use of chiral resolving agents and stereoselective reactions ensures that the desired (2S) configuration is achieved with high enantiomeric excess. This level of control is essential for applications in drug development, where stereochemistry can significantly impact efficacy and safety.

Looking forward, the continued exploration of compounds like this one holds great promise for advancing our understanding of peptide chemistry and its applications in medicine. Ongoing research into novel synthetic methodologies and bioconjugation strategies will undoubtedly expand the utility of this compound and similar molecules in the development of next-generation therapeutics.